Cas no 6969-06-8 (5-(4-nitrophenyl)-2,3-diphenyl-3,4-dihydropyrazole)

6969-06-8 structure
Product name:5-(4-nitrophenyl)-2,3-diphenyl-3,4-dihydropyrazole
5-(4-nitrophenyl)-2,3-diphenyl-3,4-dihydropyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-nitrophenyl)-2,3-diphenyl-3,4-dihydropyrazole
- 3-(4-nitro-phenyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole
- 1,5-Diphenyl-3-(p-nitrophenyl)-2-pyrazoline
- AC1Q21O2
- CTK5D0941
- 1,5-Diphenyl-3-(4-nitrophenyl)-2-pyrazoline
- AR-1E7114
- 3-(4-Nitro-phenyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazol
- AC1L6N2E
- 3-(4-nitrophenyl)-1,5-diphenyl-2-pyrazoline
- STOCK1S-79536
- NSC66223
- 3-(4-nitrophenyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole
- 3-(4-nitro-phenyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole; 1,5-Diphenyl-3-(p-nitrophenyl)-2-pyrazoline; AC1Q21O2; CTK5D0941; 1,5-Diphenyl-3-(4-nitrophenyl)-2-pyrazoline; AR-1E7114; 3-(4-Nitro-phenyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazol; AC1L6N2E; 3-(4-nitrophenyl)-1,5-diphenyl-2-pyrazoline; STOCK1S-79536; NSC66223; 3-(4-nitrophenyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole;
- 6969-06-8
- DTXSID90290039
- AKOS000658548
- STK830356
- CK679
- NSC-66223
-
- Inchi: InChI=1S/C21H17N3O2/c25-24(26)19-13-11-16(12-14-19)20-15-21(17-7-3-1-4-8-17)23(22-20)18-9-5-2-6-10-18/h1-14,21H,15H2
- InChI Key: UXFPLSBIOXIXNJ-UHFFFAOYSA-N
- SMILES: C1C(N(N=C1C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3)C4=CC=CC=C4
Computed Properties
- Exact Mass: 343.13200
- Monoisotopic Mass: 343.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.4Ų
- XLogP3: 4.9
Experimental Properties
- Density: 1.23
- Boiling Point: 519.8°C at 760 mmHg
- Flash Point: 268.2°C
- Refractive Index: 1.655
- PSA: 61.42000
- LogP: 4.97430
5-(4-nitrophenyl)-2,3-diphenyl-3,4-dihydropyrazole Related Literature
-
Jian Fan,Shengke Wang,Jiahui Chen,Manyi Wu,Jitan Zhang,Meihua Xie Org. Chem. Front., 2019,6, 437-441
-
Po-I. Wang,Wojciech Pisula,Klaus Müllen,Der-Jang Liaw Polym. Chem., 2016,7, 6211-6219
-
Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
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